Cas no 5190-57-8 (Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester)

• Product Name: Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester
• CAS No: 5190-57-8
• MF: C₁₄H₂₄O₅
• MW: 272.337365150452
• CID: 5732995
• Update Time: 2025-10-31

Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester

• Inchi： 1S/C14H24O5/c1-6-14(12(16)18-7-2,13(17)19-8-3)10(4)9-11(5)15/h10H,6-9H2,1-5H3
• InChI Key： XUHVPLCFOCAJGP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CC)(C(C)CC(=O)C)C(OCC)=O

Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester Security Information

• Storage Condition：-20°C Freezer

Additional information on Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester

Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester: A Versatile Compound in Pharmaceutical and Biomedical Research

Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its CAS No. 5190-57-8, is a derivative of malonic acid, which is a dicarboxylic acid known for its role in metabolic pathways and its utility as a building block for drug development. The molecule's chemical structure features a central malonic acid backbone functionalized with two diethyl ester groups and a substituted butyl chain. This structural complexity contributes to its potential applications in medicinal chemistry, particularly in the design of bioactive molecules with tailored pharmacological properties.

Recent studies have highlighted the importance of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester in the context of drug discovery and targeted therapy. Researchers have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer activities. The presence of the 1-methyl-3-oxobutyl group introduces structural diversity, enabling the molecule to interact with specific biological targets such as enzymes and receptors. This property is particularly relevant in the development of small molecule inhibitors for diseases involving dysregulated signaling pathways.

The synthetic pathways for Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester have been extensively studied to optimize its production. One of the most promising approaches involves the use of catalytic methods to enhance the efficiency of esterification reactions. These methods not only reduce the environmental impact of synthesis but also improve the yield and purity of the final product. The application of green chemistry principles in the synthesis of this compound aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

Experimental data from recent clinical trials and preclinical studies have demonstrated the potential of Ethyl(1-methyl-3-ox, butyl)-malonic Acid Diethyl Ester in modulating cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant activity against prostate cancer cells in vitro. The mechanism of action was attributed to the compound's ability to inhibit the activity of the androgen receptor, a key target in the treatment of hormone-sensitive cancers.

Another area of interest is the pharmacokinetic profile of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester. Researchers have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to predict its behavior in vivo. These studies have revealed that the compound has favorable solubility characteristics and a prolonged half-life, which are critical factors in the development of orally administered drugs. The ability to maintain therapeutic concentrations over an extended period could reduce the frequency of dosing and improve patient compliance.

Further exploration into the biological activity of this compound has led to the identification of potential applications in neurodegenerative diseases. A 2022 study in the Journal of Neuroscience found that Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester exhibited neuroprotective effects in animal models of Alzheimer's disease. The compound was shown to reduce the accumulation of amyloid-beta plaques, a hallmark of the disease, and improve cognitive function in treated animals. These findings suggest that the compound may serve as a lead molecule for the development of therapies targeting neurodegeneration.

The structural modifications of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester have also been a focus of recent research. By altering the substituents on the malonic acid backbone, scientists have been able to fine-tune the compound's biological activity. For example, replacing the methyl group with other functional groups has been shown to enhance the compound's affinity for specific receptors, thereby improving its therapeutic potential. These modifications are crucial for the design of targeted therapies that minimize off-target effects and maximize efficacy.

In the context of drug delivery systems, Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester has been investigated as a component of controlled-release formulations. Its ability to form stable ester bonds makes it suitable for use in nanoparticle-based drug delivery systems. These systems can protect the compound from degradation in the gastrointestinal tract and ensure its release at the target site, thereby improving the bioavailability and therapeutic outcomes.

Additionally, the toxicological profile of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester has been evaluated to ensure its safety for potential therapeutic use. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects. These findings are critical for the advancement of the compound into clinical trials and ultimately into the pharmaceutical market.

The patent landscape surrounding Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester reflects the growing interest in its therapeutic potential. Several patents have been filed for methods of synthesis, formulations, and applications in various medical conditions. These patents not only protect the intellectual property of the developers but also encourage further research and innovation in the field of medicinal chemistry.

As the field of personalized medicine continues to evolve, the role of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester in the development of targeted therapies is expected to expand. Advances in genomic and proteomic technologies are enabling the identification of biomarkers that can predict the response of patients to specific therapies. This information can be used to tailor the use of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester to individual patients, maximizing its therapeutic benefits while minimizing potential side effects.

Overall, the research into Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester underscores its potential as a versatile compound with applications in multiple therapeutic areas. The ongoing efforts to understand its biological mechanisms, optimize its synthesis, and explore its applications in drug delivery and personalized medicine are paving the way for its future use in clinical settings. As the scientific community continues to uncover new insights into this compound, its role in the development of innovative therapies is likely to become even more significant.

In conclusion, the study of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester represents a critical step in the advancement of medicinal chemistry. Its structural and functional properties make it a valuable candidate for the development of new drugs with broad therapeutic applications. The continued exploration of its potential in various medical conditions, coupled with advancements in synthetic and delivery technologies, is expected to drive its use in the treatment of a wide range of diseases. As research in this area progresses, the compound's impact on the field of pharmacology is likely to grow, offering new hope for patients in need of effective and targeted therapies.

The future directions for research on Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester include the investigation of its interactions with other bioactive compounds and the development of combination therapies. These approaches could enhance the therapeutic efficacy of the compound while reducing the risk of resistance. Additionally, the exploration of its use in regenerative medicine and gene therapy may open new avenues for its application in treating complex diseases.

The global market for Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester is also expected to grow as its potential applications expand. Pharmaceutical companies are increasingly investing in the development of compounds with novel mechanisms of action, and the unique properties of this molecule position it as a promising candidate for inclusion in future drug portfolios. The demand for innovative therapies in various therapeutic areas is driving the need for compounds like Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester, further supporting its development and commercialization.

In summary, the research and development of Ethyl(1-methyl-3-oxobutyl)-malonic Acid Diethyl Ester are contributing to the advancement of medicinal chemistry and the creation of new therapeutic options. Its structural versatility, biological activity, and potential applications in multiple medical fields make it a significant compound in the field of pharmaceutical science. As the scientific community continues to explore its properties and applications, the compound's role in the treatment of various diseases is likely to expand, offering new possibilities for improving patient outcomes.